Cas no 36781-66-5 ((z)-ch3ch=chch2c(o)och3)
(z)-ch3ch=chch2c(o)och3 structure
Product Name:(z)-ch3ch=chch2c(o)och3
CAS No:36781-66-5
MF:C6H10O2
MW:114.142402172089
CID:921650
PubChem ID:5364612
Update Time:2025-04-19
(z)-ch3ch=chch2c(o)och3 Chemical and Physical Properties
Names and Identifiers
-
- methyl cis
- trans- pent-3-enoate
- Methyl (3Z)-3-pentenoate #
- SCHEMBL5834646
- KJALUUCEMMPKAC-ARJAWSKDSA-N
- methyl (Z)-pent-3-enoate
- methyl cis-3-pentenoate
- (Z)-CH3CH=CHCH2C(O)OCH3
- DTXSID201312890
- Methyl (3Z)-3-pentenoate
- (Z)-3-Pentenoic acid, methyl ester
- 36781-66-5
- (z)-ch3ch=chch2c(o)och3
-
- Inchi: 1S/C6H10O2/c1-3-4-5-6(7)8-2/h3-4H,5H2,1-2H3/b4-3-
- InChI Key: KJALUUCEMMPKAC-ARJAWSKDSA-N
- SMILES: O(C)C(C/C=C\C)=O
Computed Properties
- Exact Mass: 114.0681
- Monoisotopic Mass: 114.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 94.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
(z)-ch3ch=chch2c(o)och3 Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
36781-66-5 ((z)-ch3ch=chch2c(o)och3) Related Products
- 36781-67-6(Methyl trans-3-nonenoate)
- 64187-83-3(3-Hexenoic acid, ethylester, (3Z)-)
- 20515-19-9(Methyl (E)-3-pentenoate)
- 13481-87-3(3-Nonenoic acid, methylester)
- 13894-61-6(3-Hexenoic acid, methyl ester)
- 2396-83-0(Ethyl hex-3-enoate)
- 2396-78-3(Methyl hex-3-enoate)
- 3724-55-8(methyl but-3-enoate)
- 26553-46-8(3-Hexenoic acid, ethylester, (3E)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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